Cas no 71890-30-7 (Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI))
71890-30-7 structure
Product Name:Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI)
CAS No:71890-30-7
MF:C10H16N2O6
MW:260.243843078613
CID:575728
PubChem ID:335300
Update Time:2025-04-19
Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI)
- 3-acetamido-4-(3-carboxypropylamino)-4-oxobutanoic acid
- 3-acetamido-4-[(4-hydroxy-4-oxobutyl)amino]-4-oxobutanoic acid
- NSC343771
- NSC-343771
- DTXSID30319339
- 71890-30-7
-
- Inchi: 1S/C10H16N2O6/c1-6(13)12-7(5-9(16)17)10(18)11-4-2-3-8(14)15/h7H,2-5H2,1H3,(H,11,18)(H,12,13)(H,14,15)(H,16,17)
- InChI Key: PFZBLGGPTNMQPU-UHFFFAOYSA-N
- SMILES: O=C(C(CC(=O)O)NC(C)=O)NCCCC(=O)O
Computed Properties
- Exact Mass: 260.10088
- Monoisotopic Mass: 260.10083623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 132.8
- LogP: -0.27140
Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI) Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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